Phenol, 2-[(2-pyridinylmethyl)amino]- Phenol, 2-[(2-pyridinylmethyl)amino]- ARN2966 is a potent post-transcriptional modulator of APP expression; reduces expression of APP with resultant lower production of Aβ.IC50 value:Target: AβThis potent post-transcriptional modulation of APP expression differs from other mechanisms such as inhibition of secretases. Secretase inhibitors have been pursued as disease modifying strategies by a number of pharmaceutical firms but they have encountered numerous setbacks during clinical development. ARN2966 is non toxic, orally absorbable, blood-brain-barrier penetrable, and effective in vitro and in vivo.
Brand Name: Vulcanchem
CAS No.: 102212-26-0
VCID: VC0001489
InChI: InChI=1S/C12H12N2O/c15-12-7-2-1-6-11(12)14-9-10-5-3-4-8-13-10/h1-8,14-15H,9H2
SMILES: C1=CC=C(C(=C1)NCC2=CC=CC=N2)O
Molecular Formula: C12H12N2O
Molecular Weight: 200.24 g/mol

Phenol, 2-[(2-pyridinylmethyl)amino]-

CAS No.: 102212-26-0

Inhibitors

VCID: VC0001489

Molecular Formula: C12H12N2O

Molecular Weight: 200.24 g/mol

Phenol, 2-[(2-pyridinylmethyl)amino]- - 102212-26-0

CAS No. 102212-26-0
Product Name Phenol, 2-[(2-pyridinylmethyl)amino]-
Molecular Formula C12H12N2O
Molecular Weight 200.24 g/mol
IUPAC Name 2-(pyridin-2-ylmethylamino)phenol
Standard InChI InChI=1S/C12H12N2O/c15-12-7-2-1-6-11(12)14-9-10-5-3-4-8-13-10/h1-8,14-15H,9H2
Standard InChIKey GXJRVWZNMZGWAQ-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)NCC2=CC=CC=N2)O
Canonical SMILES C1=CC=C(C(=C1)NCC2=CC=CC=N2)O
Description ARN2966 is a potent post-transcriptional modulator of APP expression; reduces expression of APP with resultant lower production of Aβ.IC50 value:Target: AβThis potent post-transcriptional modulation of APP expression differs from other mechanisms such as inhibition of secretases. Secretase inhibitors have been pursued as disease modifying strategies by a number of pharmaceutical firms but they have encountered numerous setbacks during clinical development. ARN2966 is non toxic, orally absorbable, blood-brain-barrier penetrable, and effective in vitro and in vivo.
Synonyms 2-((pyridin-2-ylmethyl)amino)phenol
Reference [1]. http://arianeurosciences.com/science.html
PubChem Compound 14936865
Last Modified Nov 11 2021
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